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Compound of Interest

Compound Name: Vicianin

Cat. No.: B086284

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of cyanogenic disaccharides,
with a primary focus on Vicianin. The content covers its chemical properties, biosynthesis,
natural occurrence, and biological activities, including its toxicological profile and potential
therapeutic applications. Detailed experimental protocols and data are presented to support
further research and development in this area.

Introduction to Cyanogenic Disaccharides

Cyanogenic glycosides are a class of plant secondary metabolites characterized by their ability
to release hydrogen cyanide (HCN) upon enzymatic hydrolysis.[1] This process, known as
cyanogenesis, serves as a defense mechanism for plants against herbivores and pathogens.[2]
Cyanogenic disaccharides are a subgroup of these compounds containing a disaccharide
sugar moiety linked to a cyanohydrin aglycone. Vicianin is a prominent example of a
cyanogenic disaccharide.[3]

Vicianin: A Detailed Profile

Vicianin is a cyanogenic disaccharide predominantly found in the seeds of certain Vicia
species, such as Vicia angustifolia.[3] Its chemical structure consists of a mandelonitrile
aglycone linked to the disaccharide vicianose (a-L-arabinopyranosyl-(1 - 6)-3-D-
glucopyranose).[4]
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Chemical and Physical Properties

Property Value Reference

Molecular Formula C19H25NO10 [4]

Molar Mass 427.406 g/mol [4]
(R)---INVALID-LINK--

IUPAC Name o [4]
acetonitrile

CAS Number 155-57-7 [4]

Biosynthesis of Vicianin

The biosynthesis of cyanogenic glycosides, including Vicianin, originates from amino acid
precursors. In the case of Vicianin, the precursor is L-phenylalanine. The general biosynthetic
pathway involves a multi-enzyme complex associated with the endoplasmic reticulum. Key
enzymes include cytochrome P450s (CYP79 and CYP71) and a UDP-glycosyltransferase
(UGT).[5]
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Start: Plant Material
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Grind to a fine powder
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Inject into HPLC system

Quantify using a standard curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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